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Compound of Interest

Compound Name: Ferrostatin-1 diyne

Cat. No.: B3026261

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Ferrostatin-1 diyne. Adherence to these guidelines is crucial
for ensuring laboratory safety and maintaining the integrity of your research.

I. Chemical and Physical Properties

A summary of the key quantitative data for Ferrostatin-1 diyne is presented below for easy
reference.
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Property Value

CAS Number 2226204-90-4[1][2]

Molecular Formula C18H22N202[2]

Molecular Weight 298.4 g/mol [2]

Appearance Crystalline solid[2]

Purity =98%

Solubiliy DMF: 30 mg/mIDMF:PBS (pH 7.2) (1:4): 0.2
mg/mIDMSO: 10 mg/mlEthanol: 10 mg/ml[2]

Storage Temperature Store at -20°CJ3]

Long-term Stability > 4 years[2]

Il. Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), Ferrostatin-1 diyne is not classified as a
hazardous substance under the Globally Harmonized System (GHS).[1] However, standard
laboratory safety practices should always be observed.

Hazard Category NFPA Ratings (Scale 0-4) HMIS-Ratings (Scale 0-4)
Health 0 0
Fire 0 0
Reactivity 0 0

Source: Ferrostatin-1 Diyne Safety Data Sheet[1]
General Precautionary Measures:
e Follow the usual precautionary measures for handling chemicals.[1]

e Avoid ingestion, inhalation, and contact with eyes and skin.
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» Wash hands thoroughly after handling.

lll. Personal Protective Equipment (PPE)

While the SDS for Ferrostatin-1 diyne does not mandate specific PPE beyond standard
laboratory practice, a comprehensive approach to personal protection is recommended,
especially when handling the solid compound or preparing solutions.

PPE Category Recommended Equipment

Chemical safety goggles. A face shield is
Eye and Face _ _ _
recommended when there is a risk of splashing.

- Gloves: Wear nitrile gloves. Inspect for tears or
punctures before use. Change gloves

Skin immediately if contaminated.- Lab Coat: A
standard laboratory coat should be worn over

personal clothing.

Not required under normal handling conditions.
Resnirat [1] If there is a risk of generating dust or
espiratory . " :
aerosols, work in a certified chemical fume

hood.

IV. Operational Plan for Safe Handling

A strict operational protocol is essential to minimize exposure and ensure experimental
reproducibility.

A. Designated Area and Preparation:

e Conduct all work with solid Ferrostatin-1 diyne in a designated area, such as a chemical
fume hood or a glove box, to contain any airborne particles.

o Ensure that an emergency eyewash station and safety shower are easily accessible.
o Cover the work surface with absorbent, disposable bench paper.

B. Weighing and Solution Preparation:
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» To avoid generating dust, carefully weigh the solid compound within a chemical fume hood.
e When preparing solutions, slowly add the solvent to the solid to prevent splashing.

o Ferrostatin-1 diyne is soluble in organic solvents like DMF, DMSO, and ethanol.[2] For
aqueous buffers, first dissolve the compound in DMF and then dilute with the aqueous buffer
of choice.[4]

V. Experimental Workflow

The following diagram illustrates a typical workflow for an experiment involving Ferrostatin-1
diyne.
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Experimental Workflow for Ferrostatin-1 Diyne
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Caption: A step-by-step workflow for the safe handling and use of Ferrostatin-1 diyne in a
laboratory setting.

VI. Disposal Plan

Proper disposal of Ferrostatin-1 diyne and contaminated materials is critical to prevent
environmental contamination and accidental exposure.

A. Solid Waste:

o Collect all solid waste, including empty vials, contaminated gloves, bench paper, and other
disposable materials, in a clearly labeled, sealed hazardous waste container.

B. Liquid Waste:

e Collect unused solutions of Ferrostatin-1 diyne and any solvent used for rinsing
contaminated glassware in a designated, sealed hazardous liquid waste container.

e Do not pour any Ferrostatin-1 diyne waste down the drain.[1]

VIl. Mechanism of Action: Ferroptosis Inhibition

Ferrostatin-1 diyne is an analog of Ferrostatin-1, a known inhibitor of ferroptosis.[2]
Ferroptosis is a form of regulated cell death driven by iron-dependent lipid peroxidation.
Ferrostatin-1 and its analogs act as radical-trapping antioxidants, inhibiting the accumulation of
lipid reactive oxygen species.
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Ferrostatin-1 Diyne Mechanism of Action
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Caption: Ferrostatin-1 diyne inhibits ferroptosis by preventing iron-dependent lipid
peroxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ferrostatin-1 Diyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026261#personal-protective-equipment-for-
handling-ferrostatin-1-diyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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